Cas no 13032-63-8 (Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI))
13032-63-8 structure
Product Name:Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI)
CAS No:13032-63-8
MF:C42H83NO8
MW:730.110334634781
CID:119211
PubChem ID:3710785
Update Time:2025-04-18
Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI) Chemical and Physical Properties
Names and Identifiers
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- Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI)
- N-[3-hydroxy-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadecan-2-yl]octadecanamide
- N-STEAROYL-DL-DIHYDRO-GLUCOCEREBROSIDE
- 1-O-(β-D-Glucopyranosyl)-N-octadecanoyl-DL-dihydrosphingosine
- DTXSID00395362
- HexCer 18:0;2O/18:0
- AC1MVNW9
- 13032-63-8
-
- Inchi: 1S/C42H83NO8/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-38(46)43-35(34-50-42-41(49)40(48)39(47)37(33-44)51-42)36(45)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h35-37,39-42,44-45,47-49H,3-34H2,1-2H3,(H,43,46)
- InChI Key: DSRCOSQOBBICFU-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C(C1OCC(C(CCCCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCC)=O)O)O)O
Computed Properties
- Exact Mass: 729.61186861g/mol
- Monoisotopic Mass: 729.61186861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 51
- Rotatable Bond Count: 36
- Complexity: 773
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.9
- Topological Polar Surface Area: 149Ų
Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI) Security Information
- WGK Germany:3
Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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